Cas no 38879-55-9 (N-[(1E)-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl]benzamide)

• Product Name: N-[(1E)-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl]benzamide
• CAS No: 38879-55-9
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 1494079
• PubChem ID: 781134
• Update Time: 2025-04-21

N-[(1E)-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(1E)-3-oxo-1-phenyl-3-(piperidin-1-yl)prop-1-en-2-yl]benzamide
• N-[2-Phenyl-1-(piperidine-1-carbonyl)-vinyl]-benzamide
• dibutyl 2-dimethoxyphosphorylsulfanylbutanedioate
• SMR000658646
• SR-01000198799
• 38879-55-9
• HMS2977P23
• (E)-N-(2-Phenyl-1-(1-piperidinylcarbonyl)ethenyl)benzamide
• NCGC00245576-01
• N-[(E)-3-oxo-1-phenyl-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• CHEMBL1372159
• SR-01000198799-1
• MLS001123648
• BENZAMIDE, N-(2-PHENYL-1-(1-PIPERIDINYLCARBONYL)ETHENYL)-, (E)-

• Inchi： 1S/C21H22N2O2/c24-20(18-12-6-2-7-13-18)22-19(16-17-10-4-1-5-11-17)21(25)23-14-8-3-9-15-23/h1-2,4-7,10-13,16H,3,8-9,14-15H2,(H,22,24)/b19-16+
• InChI Key： BFADWOIEUIYQFR-KNTRCKAVSA-N
• SMILES： O=C(/C(=C\C1C=CC=CC=1)/NC(C1C=CC=CC=1)=O)N1CCCCC1

Computed Properties

• Exact Mass: 334.16826
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41